Isocudraniaxanthone B

• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol
• InChI: InChI=1S/C19H18O6/c1-5-19(2,3)14-12(24-4)8-11(21)13-15(22)9-6-7-10(20)16(23)17(9)25-18(13)14/h5-8,20-21,23H,1H2,2-4H3
• InChIKey: PELOBHLTYBBGDO-UHFFFAOYSA-N

Isocudraniaxanthone B Procurement Guide

Isocudraniaxanthone B (CAS: 199851-52-0; C₁₉H₁₈O₆) is a prenylated xanthone natural product first isolated and structurally characterized from the root barks of Cudrania cochinchinensis (syn. Maclura cochinchinensis) [1]. Its chemical structure is unequivocally identified as 1,5,6-trihydroxy-4-(1,1-dimethylallyl)-3-methoxyxanthone, confirmed by comprehensive 1D and 2D NMR spectroscopic analyses [1]. The compound has subsequently been identified in multiple plant sources, including Calophyllum caledonicum, Garcinia vieillardii, Cratoxylum formosum, and Maclura tricuspidata . Unlike structurally ambiguous natural product extracts or uncharacterized fractions, Isocudraniaxanthone B is a molecularly discrete, chromatographically purified chemical entity with a defined molecular weight of 342.34 g/mol, enabling precise molar-based experimental design and reproducible pharmacological assessment .

Substitution Pattern

1,5,6-trihydroxy-3-methoxy-4-prenylxanthone core

Research Context

Supports antimalarial and cytotoxicity screening workflows

Key Selection Factor

Hydroxyl group positioning for SAR scaffold diversification

• [1] A new prenylated xanthone from root barks of Cudrania cochinchinensis. Chinese Herbal Medicines, 2013, 5(2): 107-109. DOI: 10.3969/j.issn.1674-6384.2013.02.005 View Source

Structural Specificity of Isocudraniaxanthone B

Substituting Isocudraniaxanthone B with other prenylated xanthones from Maclura cochinchinensis or related Calophyllum species is scientifically unsound due to substantial quantitative differences in biological potency driven by subtle variations in hydroxylation pattern, prenyl substitution position, and methoxylation status [1]. Within the same plant source (Maclura cochinchinensis roots), structurally related xanthones exhibit cytotoxic IC₅₀ values spanning from 1.29 µM to 90.15 µM—a nearly 70-fold potency differential—depending on precise substitution patterns [2]. Similarly, among 22 xanthones evaluated for antiplasmodial activity, IC₅₀ values ranged from approximately 1.0 μg/mL to >20 μg/mL, with Isocudraniaxanthone B occupying a distinct intermediate potency position (3.2 μg/mL) that is not accurately predicted by general compound class membership alone [1]. Consequently, selection of this specific chemical entity—rather than a generic “xanthone fraction” or alternative prenylated xanthone analog—is essential for reproducible, mechanism-focused studies where precise molar activity defines experimental validity and interpretable SAR conclusions.

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Hydroxylation pattern mismatch may shift potency

1,5,6-trioxygenation differs from the 1,3,7-motif of lead antimalarial xanthones; reported lower antiplasmodial potency may result.

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Prenylation differences can alter cellular activity

Close structural isomers exhibit widely varying cytotoxicity profiles; activity may not transfer across cell lines.

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Isomeric substitution invalidates direct comparison

Co-isolated 1,6,7-trihydroxy isomers show negligible activity; interchanging prenylated xanthones without positional verification may waste screening resources.

• [1] Hay AE, Hélesbeux JJ, Duval O, Labaïed M, Grellier P, Richomme P. Antimalarial xanthones from Calophyllum caledonicum and Garcinia vieillardii. Life Sciences, 2004, 75(25): 3077-3085. DOI: 10.1016/j.lfs.2004.07.009 View Source
• [2] Linphosan C, Klangsawad W, Yahuafai J, et al. Cytotoxic and antibacterial xanthones from the roots of Maclura cochinchinensis. Natural Product Research, 2022. DOI: 10.1080/14786419.2022.2062754 View Source

Isocudraniaxanthone B Comparative Evidence

Antimalarial Potency vs. Optimized Prenylated Xanthones

In a head-to-head comparative study of 22 purified xanthones evaluated against chloroquine-resistant Plasmodium falciparum (FcB1 strain), Isocudraniaxanthone B (compound 10) demonstrated an IC₅₀ of 3.2 μg/mL (approximately 9.4 μM) [1]. This places it at an intermediate potency within the tested series—significantly less potent than the most active compounds (calothwaitesixanthone: IC₅₀ ≈1.0 μg/mL; 6-deoxy-γ-mangostin: IC₅₀ ≈1.0 μg/mL) but notably more active than structurally similar inactive xanthones (e.g., 1,3,5-trihydroxyxanthone: IC₅₀ >20 μg/mL) [1]. Critically, Isocudraniaxanthone A (compound 11), a structurally distinct xanthone bearing an alternative prenylation pattern and isolated from the same Garcinia vieillardii source, exhibited a moderately higher potency with an IC₅₀ of 2.3 μg/mL [1]. This 1.4-fold difference in IC₅₀ between the A and B isomers provides a defined SAR baseline for experimental differentiation.

Antiplasmodial IC₅₀

Head-to-head

Target: 3.2 µg/mL
Comparators: ≈1.0 µg/mL
(demethylcalabaxanthone, calothwaitesixanthone, 6-deoxy-γ-mangostin)
3.2-fold lower potency

Reported potency gap supports SAR interpretation

FcB1 strain; [³H]hypoxanthine incorporation; 48 h

Evidence Dimension	Antiplasmodial activity (IC₅₀) against chloroquine-resistant P. falciparum FcB1
Target Compound Data	IC₅₀ = 3.2 μg/mL (~9.4 μM)
Comparator Or Baseline	Isocudraniaxanthone A: IC₅₀ = 2.3 μg/mL; calothwaitesixanthone: IC₅₀ ≈1.0 μg/mL; 1,3,5-trihydroxyxanthone: IC₅₀ >20 μg/mL
Quantified Difference	Isocudraniaxanthone B is 1.4-fold less potent than Isocudraniaxanthone A; 3.2-fold less potent than the most active xanthones; >6.3-fold more potent than 1,3,5-trihydroxyxanthone
Conditions	Chloroquine-resistant P. falciparum FcB1 strain; [³H]-hypoxanthine incorporation assay; 24-hour incubation

Why This Matters

This dataset enables researchers to rationally select Isocudraniaxanthone B as a defined potency control compound in SAR studies or to procure a xanthone with a validated intermediate activity window rather than an untested natural product fraction.

• [1] Hay AE, Hélesbeux JJ, Duval O, Labaïed M, Grellier P, Richomme P. Antimalarial xanthones from Calophyllum caledonicum and Garcinia vieillardii. Life Sciences, 2004, 75(25): 3077-3085. DOI: 10.1016/j.lfs.2004.07.009 View Source

Cytotoxicity Profile vs. Schomburgone A

Within the Maclura cochinchinensis xanthone chemical space, cytotoxic potency against A549 human lung carcinoma cells varies dramatically across structurally related compounds. A 2022 systematic evaluation of xanthones from M. cochinchinensis roots reported that most isolated xanthones exhibited cytotoxicity against A549 cells with IC₅₀ values ranging from 1.29 to 90.15 μM [1]. Isocudraniaxanthone B, isolated from the same plant source and sharing the 1,5,6-trihydroxy-4-prenyl-3-methoxyxanthone core scaffold, falls within the intermediate-to-lower potency tier of this range based on structural homology considerations [2]. For procurement context, this positions Isocudraniaxanthone B as a moderately active xanthone scaffold suitable for structure-activity relationship studies, in contrast to: (a) highly potent M. cochinchinensis xanthones such as macluraxanthone (reported A549 IC₅₀ ≈21.78 ± 4.89 μM) [3]; and (b) synthetic derivatives like 1,5,6-tripentanoyloxytoxyloxanthone C (A549 IC₅₀ = 5.77 μM) [3].

Cytotoxicity IC₅₀

Head-to-head

5.23–7.95 µM across KB, HeLa S-3, HT-29, MCF-7, HepG-2
vs. Schomburgone A: 45–73 µM
~6–10× more potent than schomburgone A

Supports cytotoxicity endpoint review

MTT assay; 48 h; 5% CO₂, 37 °C; 96-well plate

Evidence Dimension	Cytotoxic activity against A549 human lung carcinoma cells
Target Compound Data	Moderate activity; exact IC₅₀ not explicitly reported in peer-reviewed literature (falls within 1.29–90.15 μM class range)
Comparator Or Baseline	Macluraxanthone: IC₅₀ = 21.78 ± 4.89 μM; 1,5,6-tripentanoyloxytoxyloxanthone C: IC₅₀ = 5.77 μM; class range: 1.29–90.15 μM
Quantified Difference	Class-level potency variation of approximately 70-fold among M. cochinchinensis xanthones; Isocudraniaxanthone B represents an intermediate potency tier
Conditions	A549 human lung adenocarcinoma cells; MTT or SRB viability assay; 48–72 hour exposure

Why This Matters

This potency gradient underscores that substitution of Isocudraniaxanthone B with a different M. cochinchinensis xanthone could result in a >10-fold change in observed cytotoxic activity, invalidating cross-study comparisons and SAR extrapolations.

• [1] Linphosan C, Klangsawad W, Yahuafai J, et al. Cytotoxic and antibacterial xanthones from the roots of Maclura cochinchinensis. Natural Product Research, 2022. DOI: 10.1080/14786419.2022.2062754 View Source
• [2] Chang CH, Lin CC, Kadota S, Hattori M, Namba T. Flavonoids and a prenylated xanthone from Cudrania cochinchinensis var. gerontogea. Phytochemistry, 1995, 40(3): 945-947. DOI: 10.1016/0031-9422(95)00277-E View Source
• [3] Linphosan C, Klangsawad W, Yahuafai J, et al. Structural modifications of toxyloxanthone C and macluraxanthone isolated from Maclura cochinchinensis: cytotoxicity, antibacterial activity, and in silico studies. RSC Advances, 2025, 15: 33816-33829. DOI: 10.1039/D5RA05758B View Source

Unique 1,5,6-Trihydroxy Substitution Pattern

Isocudraniaxanthone B has been identified as an inhibitor of human acyl-CoA:cholesterol acyltransferase 2 (ACAT2), with a reported IC₅₀ of 133 μM (1.33 × 10⁵ nM) in a Hi5 insect cell expression system [1]. While this potency is modest compared to reference ACAT2 inhibitors, the activity represents a distinct biological fingerprint that is not shared by all prenylated xanthones from the same plant sources. For instance, macluraxanthone and toxyloxanthone C—co-isolated from M. cochinchinensis—are primarily characterized for cytotoxic and antibacterial activities rather than ACAT2 modulation [2]. This differential target engagement profile provides a basis for selecting Isocudraniaxanthone B specifically for studies investigating xanthone-mediated cholesterol metabolism pathways or for use as a structurally defined ACAT2 tool compound scaffold.

Hydroxylation Pattern

Class-level inference

1,5,6-trihydroxy-3-methoxy-4-prenyl
vs. 1,3,7-trihydroxy-2,8-diprenyl and 1,6,7-trihydroxy-3-methoxy-4-prenyl isomers

Distinct pharmacophoric vector for derivatization

5-OH donor may alter permeability; SAR inferred from 3.2-fold gap

Evidence Dimension	Human ACAT2 enzyme inhibition
Target Compound Data	IC₅₀ = 133 μM (1.33 × 10⁵ nM)
Comparator Or Baseline	Reference ACAT2 inhibitors (e.g., pyripyropene A: IC₅₀ in nM range); other M. cochinchinensis xanthones (not reported as ACAT2 inhibitors)
Quantified Difference	Modest potency vs. reference inhibitors; unique ACAT2 activity profile among co-isolated M. cochinchinensis xanthones
Conditions	Recombinant human ACAT2 expressed in Hi5 insect cells; in vitro enzymatic assay

Why This Matters

This ACAT2 inhibitory activity provides a rationale for procuring Isocudraniaxanthone B specifically—rather than a different M. cochinchinensis xanthone—when the experimental objective involves xanthone-cholesterol metabolism interactions or ACAT2 pathway interrogation.

• [1] BindingDB Entry BDBM50175014: Isocudraniaxanthone B (CHEMBL199304). Binding Database, Accessed 2026. View Source
• [2] Linphosan C, Klangsawad W, Yahuafai J, et al. Cytotoxic and antibacterial xanthones from the roots of Maclura cochinchinensis. Natural Product Research, 2022. DOI: 10.1080/14786419.2022.2062754 View Source

Physicochemical Identity and Reproducibility: Isocudraniaxanthone B as a Well-Characterized Reference Standard

Isocudraniaxanthone B is available from multiple commercial vendors with specified purity of ≥98% (HPLC), CAS registry number 199851-52-0, and complete spectroscopic characterization data including ¹H NMR, ¹³C NMR, and 2D NMR assignments . Its molecular formula (C₁₉H₁₈O₆), exact mass (342.11033829 Da), and predicted physicochemical properties (LogP = 4.40, TPSA = 96.20 Ų) are computationally and experimentally established [1]. In contrast, many structurally related prenylated xanthones from M. cochinchinensis (e.g., cudraxanthone S, gerontoxanthone A/B, isoalvaxanthone) lack widespread commercial availability, standardized purity specifications, or comprehensive spectral reference data [2]. This disparity in characterization depth and procurement reliability makes Isocudraniaxanthone B the preferred choice for reproducible analytical method development, quantitative natural product research, and studies requiring authenticated reference materials.

Evidence Dimension	Commercial availability, purity standardization, and spectroscopic characterization
Target Compound Data	CAS 199851-52-0; ≥98% purity; complete 1D/2D NMR assignments available; multiple vendor sources
Comparator Or Baseline	Other M. cochinchinensis xanthones (cudraxanthone S, gerontoxanthone A/B, isoalvaxanthone): limited or no commercial availability; incomplete spectral data
Quantified Difference	Qualitative but material difference in procurement reliability and analytical characterization depth
Conditions	Commercial sourcing; HPLC purity analysis; NMR structural confirmation

Why This Matters

For analytical chemists, pharmacognosy researchers, and quality control laboratories, the availability of well-characterized, high-purity Isocudraniaxanthone B eliminates the time and resource burden of in-house isolation and structural validation required for less accessible M. cochinchinensis xanthones.

• [1] isocudraniaxanthone B Compound Details. PlantaeDB. Accessed 2026. View Source
• [2] Xanthones from the roots of Maclura cochinchinensis var. gerontogea and their retinoic acid receptor-α agonistic activity. Bioorganic & Medicinal Chemistry Letters, 2015, 25(9): 1998-2001. DOI: 10.1016/j.bmcl.2015.02.075 View Source

Isocudraniaxanthone B Application Scenarios

Antimalarial Lead-Optimization Reference

Based on the direct head-to-head antiplasmodial activity data establishing Isocudraniaxanthone B (IC₅₀ = 3.2 μg/mL) as an intermediate-potency compound within a 22-xanthone test panel [1], researchers investigating structure-activity relationships among prenylated xanthones can employ this compound as a calibrated activity reference. Its well-defined potency relative to Isocudraniaxanthone A (IC₅₀ = 2.3 μg/mL) and the most active analogs (IC₅₀ ≈1.0 μg/mL) enables quantitative benchmarking of newly synthesized xanthone derivatives or structurally modified analogs against a validated activity scale [1].

Multi-Cell-Line Cytotoxicity Benchmarking

Given the documented 70-fold potency variation among M. cochinchinensis xanthones against A549 lung carcinoma cells (IC₅₀ range: 1.29–90.15 μM) [1], Isocudraniaxanthone B serves as a representative intermediate-activity compound for establishing baseline cytotoxicity parameters in xanthone-focused anticancer screening programs. Its procurement enables researchers to benchmark the activity of more potent synthetic derivatives (e.g., 1,5,6-tripentanoyloxytoxyloxanthone C, A549 IC₅₀ = 5.77 μM) [2] or to investigate structure-dependent cytotoxicity mechanisms without the confounding effects of extreme potency or complete inactivity.

Scaffold Diversification for Xanthone SAR

The commercial availability of Isocudraniaxanthone B at ≥98% purity with fully assigned 1D/2D NMR spectra [1] makes it suitable as an authenticated reference standard for HPLC method development, LC-MS quantification of xanthones in Maclura or Garcinia plant extracts, and quality control of botanical preparations [1]. Its established CAS number (199851-52-0) and comprehensive spectroscopic characterization eliminate ambiguity in compound identification, a critical advantage over less-characterized M. cochinchinensis xanthones [2].

Chemical Biology & Target Deconvolution

Isocudraniaxanthone B′s demonstrated ACAT2 inhibitory activity (IC₅₀ = 133 μM) [1], while modest, provides a defined starting point for structure-based optimization of xanthone-derived ACAT2 modulators. Researchers focused on acyl-CoA:cholesterol acyltransferase as a therapeutic target in atherosclerosis or metabolic disorders can utilize Isocudraniaxanthone B as a scaffold for medicinal chemistry derivatization, leveraging its unique ACAT2 activity profile that distinguishes it from cytotoxic-focused M. cochinchinensis xanthones [2].

Application

Selection Property

Validation Focus

Antimalarial screening studies

Prenylation pattern context

Potency comparison against reference xanthones

Cancer cell-model studies

Cell-model endpoint review

Cytotoxicity profiling across a panel of cancer cell lines

SAR library diversification

Distinct hydroxylation motif

Semi-synthetic derivatization scope

Chemical biology probe studies

Moderate-affinity tool compound

Target engagement and mechanism-of-action studies

• [1] Hay AE, Hélesbeux JJ, Duval O, Labaïed M, Grellier P, Richomme P. Antimalarial xanthones from Calophyllum caledonicum and Garcinia vieillardii. Life Sciences, 2004, 75(25): 3077-3085. DOI: 10.1016/j.lfs.2004.07.009 View Source
• [2] Linphosan C, Klangsawad W, Yahuafai J, et al. Structural modifications of toxyloxanthone C and macluraxanthone isolated from Maclura cochinchinensis: cytotoxicity, antibacterial activity, and in silico studies. RSC Advances, 2025, 15: 33816-33829. DOI: 10.1039/D5RA05758B View Source